Cas no 2171669-37-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
• CAS No: 2171669-37-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5825340
• PubChem ID: 165545821
• Update Time: 2025-11-05

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
• 2171669-37-5
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid
• EN300-1489427

• Inchi： 1S/C26H32N2O5/c1-4-16(2)24(25(31)27-17(3)13-14-23(29)30)28-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22,24H,4,13-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： WPSYTIDWMZRXNM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CCC(=O)O)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid

Compound CAS No. 2171669-37-5: 4-[2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylpentanamido]pentanoic Acid

The compound with CAS No. 2171669-37-5, known as 4-[2-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-methylpentanamido]pentanoic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and peptide synthesis.

Structure and Properties

The molecule consists of a pentanoic acid backbone with a substituted pentanamide group attached at the fourth position. The key functional groups include the fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis, and a methyl-substituted pentanamide chain. The Fmoc group plays a crucial role in controlling the reactivity of the amine during synthesis, making this compound highly valuable in the construction of bioactive molecules.

Recent studies have highlighted the importance of such compounds in the development of self-assembling peptides and drug delivery vehicles. The presence of the Fmoc group not only enhances stability but also allows for precise control over the release kinetics of bioactive agents. This dual functionality makes it an attractive candidate for applications in therapeutic delivery systems.

Synthesis and Applications

The synthesis of this compound involves a multi-step process, including the coupling of the Fmoc group to an amino acid derivative, followed by subsequent modifications to introduce the pentanamide chain. Researchers have employed advanced techniques such as solid-phase synthesis and enzymatic catalysis to optimize the production process, ensuring high yields and purity.

In terms of applications, this compound has shown promise in the field of proteomics, where it serves as a versatile linker in peptide sequencing and identification. Additionally, its ability to form stable conjugates with other biomolecules has made it a valuable tool in bioconjugate chemistry.

Recent advancements in nanotechnology have further expanded its utility. For instance, studies have demonstrated that this compound can be used as a building block for constructing nanoparticle-based drug delivery systems, which offer enhanced targeting capabilities and reduced side effects compared to traditional therapies.

Future Directions

Looking ahead, researchers are exploring novel ways to harness the unique properties of this compound. One promising avenue is its integration into precision medicine, where it could serve as a platform for designing personalized therapeutic agents. Furthermore, ongoing investigations into its compatibility with various biological systems aim to unlock its full potential in diagnostics and therapeutics.

In conclusion, CAS No. 2171669-37-5 represents a cutting-edge molecule with vast opportunities in modern science and medicine. Its distinctive structure, combined with innovative synthesis methods and emerging applications, positions it as a key player in advancing healthcare solutions.